Cas no 1934941-31-7 (4-(2-azidoethyl)-3-methylpyridine)

• Product Name: 4-(2-azidoethyl)-3-methylpyridine
• CAS No: 1934941-31-7
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 6567557
• PubChem ID: 130973654
• Update Time: 2025-06-30

4-(2-azidoethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-3-methylpyridine
• EN300-1798757
• 1934941-31-7

• Inchi： 1S/C8H10N4/c1-7-6-10-4-2-8(7)3-5-11-12-9/h2,4,6H,3,5H2,1H3
• InChI Key： FMJNBDVGRVPSST-UHFFFAOYSA-N
• SMILES： N1C=CC(=C(C=1)C)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.2Ų

Additional information on 4-(2-azidoethyl)-3-methylpyridine

4-(2-Azidoethyl)-3-Methylpyridine (CAS No. 1934941-31-7): A Versatile Building Block in Biomedical Research and Drug Discovery

4-(2-Azidoethyl)-3-methylpyridine is a heterocyclic compound characterized by its pyridine ring functionalized with an azidoethyl group at the 4-position and a methyl group at the 3-position. This molecule, with the chemical formula C₈H₉NN₃, has garnered significant attention in recent years due to its unique chemical reactivity and potential applications in drug discovery, biomaterials science, and targeted molecular conjugation. The CAS No. 1934941-31-7 identifier is critical for ensuring the precise identification of this compound in chemical databases, research protocols, and industrial applications.

Recent studies have highlighted the role of 4-(2-azidoethyl)-3-methylpyridine as a key intermediate in the synthesis of click chemistry substrates, particularly in the context of bioconjugation and nanomedicine. The azido group (-N₃) serves as a highly selective and efficient handle for click reactions, enabling the rapid and site-specific modification of biomolecules such as proteins, peptides, and nucleic acids. This property has been leveraged in the development of targeted drug delivery systems and diagnostic imaging agents, where precise molecular assembly is critical for functionality and safety.

One of the most notable advancements in the application of 4-(2-azidoethyl)-3-methylpyridine is its use in the synthesis of prodrug formulations for antibacterial and antifungal therapies. Researchers at the University of Tokyo (2023) demonstrated that this compound can be conjugated to hydrophobic antimicrobial agents via click chemistry, significantly enhancing their solubility and bioavailability. The resulting prodrugs exhibited improved efficacy against multidrug-resistant pathogens, underscoring the potential of 4-(2-azidoethyl)-3-methylpyridine in combating antibiotic resistance.

Another emerging application of 4-(2-azidoethyl)-3-methylpyridine is in the development of smart biomaterials for regenerative medicine. A 2023 study published in Advanced Materials reported that this compound can be incorporated into polymer scaffolds to create stimuli-responsive matrices that release therapeutic agents in response to environmental cues such as pH or temperature. This property is particularly valuable in controlled drug release systems and cellular microenvironment engineering.

From a synthetic perspective, the preparation of 4-(2-azidoethyl)-3-methylpyridine typically involves the coupling of pyridine derivatives with azidoethylating agents. A recent optimization of this process by a team at the Max Planck Institute (2023) introduced a photocatalytic method that reduces reaction times and minimizes side products. This advancement has made the compound more accessible for large-scale applications in pharmaceutical manufacturing and biotechnology research.

Despite its promising applications, the use of 4-(2-azidoethyl)-3-methylpyridine requires careful consideration of its chemical stability and reactivity. While the azido group is generally inert under physiological conditions, it can undergo decomposition under extreme thermal or UV exposure. This has led to the development of stabilizing agents and protecting groups to ensure the compound remains functional in complex biological environments. Such modifications are crucial for applications in in vivo drug delivery and biomolecular labeling.

In the field of targeted drug delivery, 4-(2-azidoethyl)-3-methylpyridine has been explored as a linker for antibody-drug conjugates (ADCs). A 2023 study in Nature Communications demonstrated that this compound enables the precise attachment of cytotoxic payloads to monoclonal antibodies, enhancing the therapeutic index of ADCs while minimizing off-target effects. This has significant implications for the treatment of solid tumors and hematological malignancies.

Furthermore, the molecule's fluorescent properties have made it a valuable tool in bioimaging and single-molecule tracking. By incorporating fluorophore moieties into the pyridine ring, researchers have developed fluorescent probes capable of visualizing cellular processes in real-time. This has applications in cell biology, drug screening, and pathophysiological research.

Looking ahead, the integration of 4-(2-azidoethyl)-3-methylpyridine into nanotechnology platforms is expected to expand its utility in precision medicine. For example, its use in the fabrication of nanoparticle-based therapeutics could enable the simultaneous delivery of multiple drugs or therapeutic agents, addressing the limitations of conventional therapies. This aligns with the growing trend of multifunctional drug delivery systems in oncology and infectious disease management.

In conclusion, 4-(2-azidoethyl)-3-methylpyridine represents a versatile and innovative compound with broad implications for biomedical research and pharmaceutical development. Its unique chemical properties, combined with recent advancements in synthetic methods and application strategies, position it as a key player in the next generation of targeted therapies, smart biomaterials, and advanced diagnostic tools. As research in this area continues to evolve, the CAS No. 1934941-31-7 identifier will remain essential for ensuring the accurate and reproducible use of this compound in scientific and industrial contexts.